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Compound of Interest

Compound Name: 3-Bromophenanthridine

Cat. No.: B15337323

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Bromophenanthridine was found. The
following guidance is based on the safety data for analogous brominated aromatic compounds,
such as 3-Bromophenanthrene, 3-Bromopyridine, and 3-Bromo-1,10-phenanthroline.
Researchers should handle 3-Bromophenanthridine with caution and treat it as a potentially
hazardous substance.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Bromophenanthridine. It outlines
operational procedures and disposal plans to ensure laboratory safety.

Hazard Identification and Classification

Based on analogous compounds, 3-Bromophenanthridine is anticipated to be harmful if
swallowed, cause skin irritation, and result in serious eye irritation. It may also cause
respiratory irritation.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 3-Bromophenanthridine to

minimize exposure.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Aromatic and
halogenated hydrocarbons can
degrade many glove materials;
inspect gloves before each use
and change them immediately

upon contamination.[1][2]

Eye and Face Protection

Safety glasses with side

shields or Goggles

Must meet ANSI Z.87.1
standards.[1]

Face shield

Required when there is a risk
of splashing or when handling

larger quantities.[1]

Body Protection

Laboratory coat

A flame-resistant lab coat (e.qg.,
Nomex) should be worn and
fully buttoned.[1]

Full-length pants and closed-

toe shoes

Required to cover all exposed

skin on the lower body.

Respiratory Protection

Fume hood or respirator

All handling of solid 3-
Bromophenanthridine and
preparation of its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or
vapors.[3] If a fume hood is not
available, a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.[4]

[5]

Operational Plan: Step-by-Step Handling

Procedures
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. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[3]

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Prepare all necessary equipment and reagents before handling the compound.

Designate a specific area within the fume hood for handling 3-Bromophenanthridine.

. Weighing and Solution Preparation:

Handle the solid compound exclusively within the fume hood to prevent inhalation of dust.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

When preparing solutions, add the solid 3-Bromophenanthridine to the solvent slowly to
avoid splashing.

Keep the container tightly closed when not in use.[4]

. During the Experiment:

Always wear the prescribed PPE.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory area.[6]

Wash hands thoroughly after handling, even if gloves were worn.[6]

. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[6]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

o Spill: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal.[4] For larger spills, evacuate the area and
contact the institution's environmental health and safety department.

Disposal Plan
All waste containing 3-Bromophenanthridine must be treated as hazardous waste.
1. Waste Segregation:

e Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips
should be collected in a dedicated, labeled, and sealed hazardous waste container.

e Liquid Waste: Unused solutions and reaction mixtures containing 3-Bromophenanthridine
should be collected in a separate, labeled, and sealed hazardous waste container. Do not
mix with other waste streams unless compatibility is confirmed.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "3-Bromophenanthridine.”

3. Storage and Disposal:

» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

» Arrange for the disposal of hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[7]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/product/b15337323?utm_src=pdf-body
https://www.benchchem.com/product/b15337323?utm_src=pdf-body
https://www.benchchem.com/product/b15337323?utm_src=pdf-body
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 3-
Bromophenanthridine

Preparation Handling Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromophenanthridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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